Cas no 2228570-02-1 (2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine
• CAS No: 2228570-02-1
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6092566
• PubChem ID: 165794595
• Update Time: 2025-06-13

2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine
• 2228570-02-1
• EN300-1995778

• Inchi： 1S/C10H15ClN2O/c1-7-4-8(5-9(11)13-7)10(2,6-12)14-3/h4-5H,6,12H2,1-3H3
• InChI Key： NREYDLKVRWVFDG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(C)(CN)OC

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine

Comprehensive Overview of 2-(2-Chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine (CAS No. 2228570-02-1)

The compound 2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine (CAS No. 2228570-02-1) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including a chloropyridine core and methoxypropanamine side chain, make it a promising candidate for drug discovery and crop protection applications. Researchers are increasingly exploring its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the scientific community has shown growing interest in pyridine derivatives like this compound, particularly for their role in developing novel therapeutics. The presence of both chloro and methyl substituents on the pyridine ring enhances its binding affinity to various biological targets. This characteristic aligns with current trends in precision medicine and targeted drug delivery systems, topics frequently searched in academic databases and AI-powered research tools.

The methoxypropanamine moiety in this compound contributes to its improved pharmacokinetic properties, a hot topic in modern drug development. Pharmaceutical scientists are particularly interested in how this structural feature affects blood-brain barrier penetration and metabolic stability, two frequently searched terms in medicinal chemistry forums. These properties make CAS No. 2228570-02-1 relevant to current research on central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, this compound serves as a valuable building block for creating more complex molecules. Its chemical reactivity allows for various transformations, making it useful in combinatorial chemistry approaches. Laboratory supply companies have noted increased demand for such specialty chemicals, reflecting the compound's growing importance in high-throughput screening programs.

In agrochemical applications, the 2-chloro-6-methylpyridine structure shows potential for developing new crop protection agents. With the agricultural industry seeking environmentally friendly pesticides (a trending search term), researchers are investigating whether derivatives of this compound could offer targeted pest control with reduced ecological impact. The amine functionality may allow for the creation of biodegradable formulations, addressing current sustainability concerns.

Analytical chemists have developed specific methods for characterizing 2-(2-chloro-6-methylpyridin-4-yl)-2-methoxypropan-1-amine, utilizing advanced techniques like LC-MS and NMR spectroscopy. These methods are crucial for quality control in production and for studying the compound's structure-activity relationships, another frequently researched area in chemical databases.

The stability profile of this compound under various conditions (pH, temperature, light exposure) has become a subject of investigation, particularly for pharmaceutical formulators searching for stable drug precursors. Preliminary studies suggest the methoxy group contributes to enhanced stability compared to similar compounds, making it attractive for long-term storage applications.

As research continues, CAS No. 2228570-02-1 is emerging as a compound of significant interest across multiple disciplines. Its dual potential in both human health and agricultural science applications aligns well with current interdisciplinary research trends. The compound's versatility ensures it will remain a focus of scientific inquiry as researchers explore its full range of possible applications.